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Compound of Interest

Compound Name: Cyclopentanesulfonyl chloride

Cat. No.: B1274887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Cyclopentanesulfonyl chloride (CPSC). Due to its hazardous nature, strict adherence to the

protocols outlined in this guide is essential to ensure the safety of laboratory personnel and the

integrity of research.

Hazard Identification and Classification
Cyclopentanesulfonyl chloride is classified as a hazardous chemical that poses significant

risks upon exposure. It is corrosive and can cause severe skin burns, serious eye damage, and

respiratory irritation.[1] A critical hazard is its reactivity with water, which liberates toxic gas.[2]

Table 1: GHS Hazard Classification
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Category Code Description Pictograms Signal Word

Hazard

Statements
H314

Causes severe

skin burns and

eye damage.[1]

[3]

GHS05

(Corrosion)
Danger[1]

H318
Causes serious

eye damage.[1]

GHS07

(Exclamation

Mark)

H335

May cause

respiratory

irritation.[1]

Precautionary

Statements
P260

Do not breathe

fumes, mist,

spray, vapors.[1]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.[1][4]

P301+P330+P33

1

IF

SWALLOWED:

rinse mouth. Do

NOT induce

vomiting.[1]

P303+P361+P35

3

IF ON SKIN (or

hair): Take off

immediately all

contaminated

clothing. Rinse

skin with

water/shower.[1]

P305+P351+P33

8

IF IN EYES:

Rinse cautiously
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with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[1][4]

P310

Immediately call

a POISON

CENTER or

doctor/physician.

[4]

P403+P233

Store in a well-

ventilated place.

Keep container

tightly closed.[1]

P405
Store locked up.

[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of CPSC is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Data for Cyclopentanesulfonyl Chloride
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Property Value

Molecular Formula C₅H₉ClO₂S[1][3]

Molecular Weight 168.64 g/mol [3]

CAS Number 26394-17-2[1][2]

Appearance Pale to dark brown liquid[5]

Density 1.279 g/mL at 25 °C

Boiling Point 99 °C at 7 mmHg[5]

Flash Point > 110 °C (> 230 °F) - closed cup[2]

Refractive Index n20/D 1.4918

Sensitivity Moisture sensitive[4][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent any direct

contact with the substance.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Tightly fitting chemical safety goggles and a

face shield (minimum 8 inches).[2][4] Must

comply with OSHA 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection Wear compatible, chemical-resistant gloves.[6]

Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[2][7] A lab coat and, if necessary,

an apron or full-body suit are recommended.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator with an appropriate

filter (e.g., type ABEK) if exposure limits are

exceeded or if irritation is experienced.[2] Work

should be conducted in a chemical fume hood.

[2]

Handling, Storage, and Experimental Protocols
Strict protocols must be followed when handling and storing Cyclopentanesulfonyl chloride
to mitigate risks.

Protocol for Safe Handling:

Read and understand the Safety Data Sheet (SDS) thoroughly before use.[1]

Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood.

[2]

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[2][8]

Wear all recommended PPE at all times.[1]

Avoid all contact with skin, eyes, and clothing.[2] Do not breathe vapors, fumes, or mists.[1]

[2]
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Prevent any contact with water or moisture, as it liberates toxic gas.[2]

Use spark-proof tools and explosion-proof equipment, especially when handling larger

quantities.[9]

Wash hands thoroughly after handling the substance.[1]

Protocol for Safe Storage:

Store in a dry, cool, and well-ventilated place.[2][4] A recommended storage temperature is

2-8 °C.[4]

Keep the container tightly closed and sealed.[1][2] Containers that have been opened must

be carefully resealed and kept upright.[4]

Store under an inert atmosphere (e.g., nitrogen or argon) to protect from moisture.[2]

Store in a designated corrosives area and keep it locked up.[1][2]

Store separately from incompatible materials.

Incompatible Materials:

Water[2]

Strong oxidizing agents[2]

Bases[2]

Amines[2]

Alcohols[2]

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an emergency.

Protocol for Accidental Release:
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Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1][4]

Ventilate: Ensure the area is well-ventilated.[4]

Protect: Do not take action without suitable protective equipment.[1]

Contain: Stop the leak if it is safe to do so.[1] Contain the spill using an inert, dry absorbent

material such as dry sand or a chemical absorbent. DO NOT USE WATER or combustible

materials.[2]

Collect: Carefully sweep or shovel the absorbed material into a suitable, closed container for

hazardous waste disposal.[1][2]

Clean: Ventilate and wash the spill area after the material has been collected.[10]

Protocol for Firefighting:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry powder, or carbon dioxide.[1]

[2]

Unsuitable Extinguishing Media:DO NOT USE WATER, as it reacts with the substance to

release toxic gas.[2]

Specific Hazards: Thermal decomposition can produce hazardous gases including carbon

oxides, sulfur oxides, hydrogen chloride, and chlorine.[1][2] Containers may explode if

heated under confinement.[1]

Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[2]

First Aid Measures:

Table 4: First Aid for Exposure
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Exposure Route Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1] If breathing is

difficult or has stopped, provide artificial

respiration.[1] Seek immediate medical

attention.[1]

Skin Contact

Immediately take off all contaminated clothing.

[1] Wash the affected skin with plenty of soap

and water for at least 15 minutes.[1][2] Seek

immediate medical attention.[1][2] Wash

contaminated clothing before reuse.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids.[1][2] Remove contact lenses

if present and easy to do so.[1] Continue rinsing.

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[1][2] Rinse the mouth

thoroughly with water.[1] Never give anything by

mouth to an unconscious person.[2][4] Seek

immediate medical attention.[1][2] Ingestion can

cause severe swelling and perforation of the

esophagus or stomach.[2]

Toxicological Information
The primary toxicological effect of Cyclopentanesulfonyl chloride is its corrosivity.

Table 5: Summary of Toxicological Effects
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Effect Classification / Description

Acute Toxicity Not classified.[1]

Skin Corrosion/Irritation Causes severe skin burns (Category 1B).[1][2]

Serious Eye Damage/Irritation Causes serious eye damage (Category 1).[1][2]

Respiratory/Skin Sensitization Not classified.[1]

Germ Cell Mutagenicity Not classified.[1]

Carcinogenicity Not classified.[1]

Reproductive Toxicity Not classified.[1]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation (Category 3).[1]

[2] The material is destructive to the tissues of

the mucous membranes and upper respiratory

tract.[1]

Aspiration Hazard No data available.

Visualized Emergency Response Workflow
The following diagram illustrates the logical workflow for responding to an incident involving

Cyclopentanesulfonyl chloride.
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Workflow for Cyclopentanesulfonyl Chloride Incidents

Incident Assessment

Response Protocols

Post-Incident

Incident Occurs
(Spill, Fire, Exposure)

Assess Incident Type

Personnel Exposure

 Exposure 

Spill or Leak

 Spill/Leak 

Fire

 Fire 

Remove from source Administer First Aid (See Table 4) Remove contaminated clothing Call for immediate medical attention Evacuate area Wear full PPE Ventilate area Contain with DRY inert material Collect for hazardous disposal Evacuate area Use CO₂, dry chemical, or foam DO NOT USE WATER Wear SCBA & full protective gear

Report Incident & Review Procedures

Click to download full resolution via product page

Caption: Emergency response workflow for incidents involving Cyclopentanesulfonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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